Cas no 89022-33-3 (8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy-)

• Product Name: 8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy-
• CAS No: 89022-33-3
• MF: C₁₈H₃₂O₆
• MW: 344.443086624146
• CID: 615637
• PubChem ID: 54303938
• Update Time: 2025-04-19

8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

• 8,10-Octadecadienoic acid, 6,7,12,13-tetrahydroxy-
• 6,7,12,13-tetrahydroxyoctadeca-8,10-dienoic acid
• 89022-33-3
• DTXSID50710445

• Inchi： 1S/C18H32O6/c1-2-3-4-9-14(19)15(20)10-5-6-11-16(21)17(22)12-7-8-13-18(23)24/h5-6,10-11,14-17,19-22H,2-4,7-9,12-13H2,1H3,(H,23,24)
• InChI Key： SGDVJJJLDDDBAH-UHFFFAOYSA-N
• SMILES： OC(C(C=CC=CC(C(CCCCC(=O)O)O)O)O)CCCCC

Computed Properties

• Exact Mass: 344.22
• Monoisotopic Mass: 344.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 118A^2
• XLogP3: 1.5